Cas no 312-40-3 (Benzene,1,1'-(difluorosilylene)bis-)

Benzene,1,1'-(difluorosilylene)bis- is a fluorinated organosilicon compound characterized by its difluorosilylene bridge linking two benzene rings. This structure imparts thermal stability and chemical resistance, making it suitable for applications in high-performance materials and specialty polymers. The presence of fluorine enhances its reactivity in cross-coupling and polymerization reactions, while the aromatic backbone contributes to structural rigidity. It is often utilized as a precursor in the synthesis of advanced silicones, coatings, and electronic materials, where controlled fluorination and silicon-based functionality are required. Handling should adhere to standard safety protocols for organofluorine and organosilicon compounds.
Benzene,1,1'-(difluorosilylene)bis- structure
312-40-3 structure
Product Name:Benzene,1,1'-(difluorosilylene)bis-
CAS No:312-40-3
MF:C12H10F2Si
MW:220.290111064911
MDL:MFCD00017898
CID:313173
PubChem ID:67557
Update Time:2025-10-29

Benzene,1,1'-(difluorosilylene)bis- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,1'-(difluorosilylene)bis-
    • difluoro(diphenyl)silane
    • DIPHENYLDIFLUOROSILANE
    • Difluorodiphenylsilane
    • Diphenyl difluorosilanegas cylinder
    • diphenyldifluororosilane
    • Diphenylsilane difluoride
    • diphenylsilyldifluoride
    • Silane,difluorodiphenyl
    • NSC 136542
    • Benzene, 1,1'-(difluorosilylene)bis-
    • NSC-136542
    • J-018289
    • UNII-V3Y7X7Y43C
    • S07850
    • BOMPXIHODLVNMC-UHFFFAOYSA-
    • NS00041825
    • SCHEMBL704195
    • Silane, difluorodiphenyl-
    • DTXSID2059801
    • D81883
    • C12H10F2Si
    • EINECS 206-226-8
    • InChI=1/C12H10F2Si/c13-15(14,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H
    • CS-0156586
    • AKOS024319294
    • FT-0624922
    • V3Y7X7Y43C
    • BS-52917
    • diphenylsilicon difluoride
    • 1,1'-(DIFLUOROSILYLENE)BIS(BENZENE)
    • diphenyl difluorosilane
    • 312-40-3
    • DIFLUORODIPHENYL SILANE
    • A820764
    • difluoro-diphenyl-silane
    • NSC136542
    • MFCD00017898
    • DB-047993
    • MDL： MFCD00017898
    • Inchi： 1S/C12H10F2Si/c13-15(14,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H
    • InChI Key： BOMPXIHODLVNMC-UHFFFAOYSA-N
    • SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(F)F

Computed Properties

  • Exact Mass: 220.05200
  • Monoisotopic Mass: 220.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Density: 1.155 g/cm3 (26.5 ºC)
  • Boiling Point: 252-255 ºC
  • Flash Point: 106.2±18.7 ºC,
  • Refractive Index: 1.5221 (25 ºC)
  • Solubility: Insuluble (8.8E-4 g/L) (25 ºC),
  • PSA: 0.00000
  • LogP: 2.18200

Benzene,1,1'-(difluorosilylene)bis- Security Information

  • Hazard Statement： Corrosive
  • Hazardous Material transportation number：UN 1760
  • Hazard Category Code： 34
  • Safety Instruction： S26; S36/37/39; S45
  • Hazardous Material Identification： C
  • TSCA：Yes
  • Risk Phrases：R34

Benzene,1,1'-(difluorosilylene)bis- Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Benzene,1,1'-(difluorosilylene)bis- Pricemore >>

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Benzene,1,1'-(difluorosilylene)bis- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:312-40-3)Benzene,1,1'-(difluorosilylene)bis-
Order Number:A820764
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):223.0
Email:sales@amadischem.com

Benzene,1,1'-(difluorosilylene)bis- Related Literature

  • 1. 601. Organosilicon compounds. Part II. A “conversion series” for organosilicon halides, pseudohalides, and sulphides
    C. Eaborn J. Chem. Soc. 1950 3077

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Amadis Chemical Company Limited
(CAS:312-40-3)Benzene,1,1'-(difluorosilylene)bis-
A820764
Purity:99%
Quantity:100g
Price ($):223.0
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